1-acetyl-N-[3-cyano-4-(2,5-dimethylphenyl)-2-thienyl]-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H23N3O2S/c1-13-4-5-14(2)17(10-13)19-12-27-21(18(19)11-22)23-20(26)16-6-8-24(9-7-16)15(3)25/h4-5,10,12,16H,6-9H2,1-3H3,(H,23,26)
• InChI Key: MGPQTHDJHZLMGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=C2C#N)NC(=O)C3CCN(CC3)C(=O)C
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

1-acetyl-N-[3-cyano-4-(2,5-dimethylphenyl)-2-thienyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in biomedical research. This compound, also known as TAK-659, is a small molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase) and has been found to exhibit potent anti-inflammatory and anti-tumor activities.

Mechanism of Action

1-acetyl-N-[3-cyano-4-(2,5-dimethylphenyl)-2-thienyl]-4-piperidinecarboxamide is a selective inhibitor of BTK, which is a non-receptor tyrosine kinase that plays a critical role in B cell receptor signaling. BTK is activated by phosphorylation and subsequently phosphorylates downstream signaling molecules, leading to the activation of various signaling pathways that contribute to the development and progression of cancer and autoimmune disorders. Inhibition of BTK by this compound blocks the activation of downstream signaling pathways, leading to the suppression of cancer cell proliferation and survival and the reduction of inflammation in autoimmune disorders.
Biochemical and Physiological Effects
This compound has been found to exhibit potent anti-inflammatory and anti-tumor activities in animal models of various diseases. Inhibition of BTK by this compound has been shown to suppress the proliferation and survival of cancer cells and to reduce inflammation in animal models of autoimmune disorders. This compound has also been found to exhibit favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which make it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

1-acetyl-N-[3-cyano-4-(2,5-dimethylphenyl)-2-thienyl]-4-piperidinecarboxamide has several advantages for lab experiments, including its potency, selectivity, and favorable pharmacokinetic properties. However, there are also some limitations to using this compound in lab experiments. For example, this compound is a small molecule inhibitor and may not be effective in all cell types or in all animal models of disease. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the development and application of 1-acetyl-N-[3-cyano-4-(2,5-dimethylphenyl)-2-thienyl]-4-piperidinecarboxamide. One potential application is in the treatment of B cell malignancies, such as chronic lymphocytic leukemia and mantle cell lymphoma, which are known to be driven by BTK signaling. This compound may also have applications in the treatment of autoimmune disorders, such as rheumatoid arthritis and lupus, which are characterized by chronic inflammation. Additionally, further studies are needed to better understand the mechanism of action of this compound and to identify potential off-target effects that could impact its clinical utility.

Synthesis Methods

1-acetyl-N-[3-cyano-4-(2,5-dimethylphenyl)-2-thienyl]-4-piperidinecarboxamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis begins with the reaction of 2,5-dimethylthiophene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-bromo-3-cyanophenylboronic acid to yield the corresponding aryl ketone. The aryl ketone is then reacted with piperidine-4-carboxylic acid to form the corresponding amide. Finally, the amide is acetylated to yield this compound.

Scientific Research Applications

1-acetyl-N-[3-cyano-4-(2,5-dimethylphenyl)-2-thienyl]-4-piperidinecarboxamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer and autoimmune disorders. The compound has been found to exhibit potent anti-inflammatory and anti-tumor activities by inhibiting the BTK signaling pathway. BTK is a key regulator of B cell receptor signaling and is involved in the activation of various downstream signaling pathways that contribute to the development and progression of cancer and autoimmune disorders. Inhibition of BTK by this compound has been shown to suppress the proliferation and survival of cancer cells and to reduce inflammation in animal models of autoimmune disorders.